4,4'-Diisocyano-biphenyl

• IUPAC Name: 1-isocyano-4-(4-isocyanophenyl)benzene
• InChI: InChI=1S/C14H8N2/c1-15-13-7-3-11(4-8-13)12-5-9-14(16-2)10-6-12/h3-10H
• InChI Key: SFCYOMWDNMIMEQ-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=C(C=C1)C2=CC=C(C=C2)[N+]#[C-]
• Molecular Formula: C14H8N2
• Molecular Weight: 204.23 g/mol

Description

4,4'-Diisocyano-biphenyl is a useful research compound. Its molecular formula is C14H8N2 and its molecular weight is 204.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4'-Diisocyano-biphenyl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-Diisocyano-biphenyl including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Polymer Chemistry and Stability : Isocyanates, like 4,4'-methylenebis(phenyl isocyanate) (MDI), react with urethanes at high temperatures to form allophanates but not isocyanurates, indicating their potential use in modifying polymer properties (Lapprand et al., 2005).

• Electron Spin Resonance Studies : Studies on the negative ions of biphenyl derivatives, including 4,4'-dialkyl biphenyls, have shown restricted rotation of alkyl groups, suggesting potential applications in advanced materials research (Ishizu et al., 1969).

• Catalysis and Chemical Synthesis : Research on the isopropylation of biphenyl over H-mordenite demonstrates the selective formation of 4,4'-diisopropylbiphenyl, highlighting its use in catalysis and synthesis of specific organic compounds (Sugi et al., 1996).

• Environmental Applications : Studies on the degradation of 4,4'-dibromobiphenyl using photoelectrocatalytic processes indicate potential applications in environmental remediation and pollution control (Liu et al., 2011).

• Functional Materials and Electronics : Research on derivatives of 4,4′-bis(1,2,2-triphenylvinyl)biphenyl shows potential for use in organic light-emitting diodes (OLEDs) and other electronic applications due to their deep-blue emission properties (Huang et al., 2013).

• Organic Chemistry and Medicinal Applications : Biphenyls, including derivatives like 4,4'-Diisocyano-biphenyl, are crucial intermediates in organic synthesis, with applications in the pharmaceutical industry due to their structural properties and pharmacological activities (Jain et al., 2017).